Cas no 2034885-62-4 (3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine)

• Product Name: 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine
• CAS No: 2034885-62-4
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.3895
• CID: 5355602
• Update Time: 2025-07-19

3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(E)-2-phenylethenyl]sulfonylpyrrolidin-3-yl]oxypyridazine
• (E)-3-((1-(styrylsulfonyl)pyrrolidin-3-yl)oxy)pyridazine
• 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine

• Inchi： 1S/C16H17N3O3S/c20-23(21,12-9-14-5-2-1-3-6-14)19-11-8-15(13-19)22-16-7-4-10-17-18-16/h1-7,9-10,12,15H,8,11,13H2/b12-9+
• InChI Key： QPBAUFBLLZIMKS-FMIVXFBMSA-N
• SMILES： S(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C([H])=NN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 497
• XLogP3: 1.6
• Topological Polar Surface Area: 80.8

Additional information on 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine

Comprehensive Overview of 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine (CAS No. 2034885-62-4)

3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. With the CAS No. 2034885-62-4, this compound is often explored for its role in drug discovery, particularly in targeting specific enzymatic pathways. Its molecular architecture combines a pyridazine core with a pyrrolidine sulfonyl group, making it a versatile scaffold for medicinal chemistry.

The growing interest in sulfonamide-based compounds and their biological activities has positioned 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine as a subject of study in recent years. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds widely investigated for therapeutic applications in oncology and inflammatory diseases. The (E)-2-phenylethenesulfonyl moiety further enhances its binding affinity to protein targets, a feature highly sought after in rational drug design.

In the context of current trends, the demand for small-molecule modulators and precision therapeutics has led to increased searches for compounds like CAS No. 2034885-62-4. Questions such as "What are the synthetic routes for 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine?" or "How does its structure influence bioactivity?" are frequently encountered in academic and industrial forums. This reflects the compound's relevance in addressing challenges like drug resistance and selective targeting.

From a synthetic chemistry perspective, the preparation of 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine involves multi-step organic transformations, including sulfonylation and etherification reactions. The pyrrolidin-3-yloxy linker is critical for achieving optimal spatial orientation, while the pyridazine ring contributes to electronic stability. Such detailed synthetic insights are valuable for researchers aiming to optimize yield and purity.

The pharmacological potential of CAS No. 2034885-62-4 extends to its interactions with biological membranes and receptor proteins. Recent computational studies suggest that the compound's lipophilicity and hydrogen-bonding capacity may influence its pharmacokinetic profile. These properties align with the broader industry focus on ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a hot topic in pre-clinical drug development.

As the scientific community continues to explore structure-activity relationships (SAR), 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine serves as a compelling case study. Its hybrid structure bridges gaps between traditional heterocyclic chemistry and modern fragment-based drug discovery. For laboratories specializing in high-throughput screening, this compound offers a promising template for derivative synthesis.

In summary, 3-({1-[(E)-2-phenylethenesulfonyl]pyrrolidin-3-yl}oxy)pyridazine (CAS No. 2034885-62-4) represents a convergence of innovative chemistry and therapeutic potential. Its study addresses key questions in molecular design and targeted therapy, resonating with contemporary research priorities. For those seeking advanced chemical building blocks or bioactive probes, this compound exemplifies the synergy between structural complexity and functional versatility.